N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• Molecular Formula: C27H33N3O3S
• Molecular Weight: 479.6 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[[4-(dimethylamino)phenyl]methylamino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C27H33N3O3S/c1-30(2)19-12-10-18(11-13-19)17-28-27-25(21-8-6-5-7-9-24(21)34-27)26(31)29-22-15-14-20(32-3)16-23(22)33-4/h10-16,28H,5-9,17H2,1-4H3,(H,29,31)
• InChI Key: WDVWIONKSHZZEJ-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)CNC2=C(C3=C(S2)CCCCC3)C(=O)NC4=C(C=C(C=C4)OC)OC

Description

N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, also known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of drugs known as nicotinic acetylcholine receptor agonists, which have been shown to have a wide range of effects on the nervous system.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide works by binding to and activating nicotinic acetylcholine receptors in the brain. These receptors are involved in a wide range of functions, including cognition, memory, and mood. By activating these receptors, N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide can enhance cognitive function and memory and may also have neuroprotective effects.
Biochemical and physiological effects:
N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been shown to have a wide range of biochemical and physiological effects on the body. In addition to its effects on the nervous system, N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide may also have anti-inflammatory and antioxidant effects. Studies have also shown that N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide can improve insulin sensitivity and may have potential as a treatment for diabetes.

Advantages and Limitations for Lab Experiments

As with any compound, N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has both advantages and limitations when used in laboratory experiments. One advantage is that the compound has been extensively studied and its effects on the nervous system are well understood. However, the complex synthesis method and potential for toxicity at high doses may limit its use in certain types of experiments.
List as many

Future Directions

As possible:
1. Further studies are needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide and its effects on the nervous system.
2. Future research should focus on the potential therapeutic applications of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide for various neurological disorders, including Alzheimer's disease and schizophrenia.
3. Studies should be conducted to determine the optimal dosage and administration method for N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide.
4. Research should be conducted to determine the long-term effects of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide use, particularly in regards to potential toxicity.
5. Future studies should explore the potential of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide as a treatment for diabetes and other metabolic disorders.
6. Further research is needed to determine the potential side effects of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide and how they can be minimized.
7. Studies should be conducted to determine the potential of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide as a treatment for other conditions, such as chronic pain and addiction.
8. Future research should explore the potential of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide as a cognitive enhancer for healthy individuals.
9. Studies should be conducted to determine the optimal combination of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide with other compounds for maximum therapeutic benefit.
10. Further research is needed to determine the potential of N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide for use in combination with other treatments for various neurological disorders.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide can be synthesized using a multistep process that involves the reaction of several different chemical compounds. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to enhance cognitive function and memory. Studies have shown that N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide can improve working memory and attention in both animals and humans.
Another area of research has focused on the compound's potential as a treatment for various neurological disorders, including Alzheimer's disease and schizophrenia. N-(2,4-dimethoxyphenyl)-2-{[4-(dimethylamino)benzyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been shown to have neuroprotective effects and may help to reduce inflammation in the brain.